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Compound of Interest

Compound Name: C.I. Acid Violet 48

Cat. No.: B1624508 Get Quote

Introduction

C.I. Acid Violet 48 is an anthraquinone dye used in various industrial applications, including

the dyeing of wool, silk, and polyamide fibers.[1][2] Its presence in industrial effluents

necessitates accurate and reliable methods for its quantification, particularly for wastewater

treatment and environmental monitoring studies.[3] UV-Visible spectrophotometry offers a

straightforward, cost-effective, and rapid method for determining the concentration of C.I. Acid
Violet 48 in aqueous solutions. This method is based on the Beer-Lambert law, which states

that the absorbance of a solution is directly proportional to the concentration of the absorbing

species.

Principle

The concentration of C.I. Acid Violet 48 in a sample is determined by measuring its

absorbance at the wavelength of maximum absorbance (λmax) and relating it to a standard

calibration curve. The λmax for C.I. Acid Violet 48 in water is approximately 592 nm.[1][2] A

calibration curve is generated by measuring the absorbance of a series of standard solutions of

known concentrations. The concentration of an unknown sample can then be determined by

measuring its absorbance and interpolating the concentration from the linear regression of the

calibration curve.

Experimental Protocol
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1. Apparatus and Reagents

Apparatus:

UV-Visible Spectrophotometer (capable of scanning from 400-800 nm)

Matched quartz or glass cuvettes (1 cm path length)

Analytical balance (± 0.0001 g)

Volumetric flasks (100 mL, 50 mL, 25 mL, 10 mL)

Pipettes (various sizes)

Beakers

Reagents:

C.I. Acid Violet 48 powder (CAS No: 12220-51-8)[1][3]

Deionized or distilled water

2. Preparation of Stock Solution (100 mg/L)

Accurately weigh 10.0 mg of C.I. Acid Violet 48 powder using an analytical balance.

Quantitatively transfer the powder to a 100 mL volumetric flask.

Add approximately 70 mL of deionized water to the flask and dissolve the powder completely

by gentle swirling or sonication.

Once dissolved, bring the volume up to the 100 mL mark with deionized water.

Stopper the flask and invert it several times to ensure the solution is homogeneous. This is

the 100 mg/L stock solution.

3. Preparation of Standard Solutions
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Prepare a series of standard solutions by diluting the stock solution as described in the table

below.

Standard
Concentration
(mg/L)

Volume of Stock
Solution (mL)

Final Volume (mL)

1 1.0 1.0 100

2 2.5 2.5 100

3 5.0 5.0 100

4 7.5 7.5 100

5 10.0 10.0 100

To prepare Standard 1, for example, pipette 1.0 mL of the 100 mg/L stock solution into a 100

mL volumetric flask and dilute to the mark with deionized water.

4. Determination of Maximum Absorbance (λmax)

Turn on the spectrophotometer and allow it to warm up as per the manufacturer's

instructions.

Use the 5.0 mg/L standard solution to determine the λmax.

Fill a cuvette with deionized water to serve as the blank and zero the instrument.

Rinse another cuvette with the 5.0 mg/L standard solution and then fill it.

Scan the absorbance of the solution from 400 nm to 800 nm.

Identify the wavelength at which the maximum absorbance occurs. This is the λmax. For C.I.
Acid Violet 48, this should be approximately 592 nm.[1][2]

5. Generation of Standard Calibration Curve

Set the spectrophotometer to the determined λmax (e.g., 592 nm).

Zero the instrument using the deionized water blank.
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Measure the absorbance of each of the prepared standard solutions (1.0, 2.5, 5.0, 7.5, and

10.0 mg/L).

Record the absorbance values for each concentration.

Plot a graph of absorbance (y-axis) versus concentration (x-axis).

Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the

coefficient of determination (R²). The R² value should be ≥ 0.99 for a good linear fit.

6. Measurement of Unknown Sample

If the unknown sample is expected to have a high concentration of C.I. Acid Violet 48, dilute

it with deionized water to bring the absorbance within the range of the calibration curve.

Measure the absorbance of the (diluted) unknown sample at the λmax.

Use the equation of the calibration curve to calculate the concentration of C.I. Acid Violet 48
in the sample.

Concentration (mg/L) = (Absorbance - y-intercept) / slope

If the sample was diluted, multiply the calculated concentration by the dilution factor to obtain

the concentration in the original sample.

Data Presentation
Table 1: Calibration Curve Data for C.I. Acid Violet 48
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Standard Concentration (mg/L) Absorbance at λmax (e.g., 592 nm)

1.0 [Insert Absorbance]

2.5 [Insert Absorbance]

5.0 [Insert Absorbance]

7.5 [Insert Absorbance]

10.0 [Insert Absorbance]

Unknown Sample [Insert Absorbance]

Table 2: Summary of Spectrophotometric Parameters

Parameter Value

λmax [e.g., 592 nm]

Calibration Curve Equation [e.g., y = mx + c]

Coefficient of Determination (R²) [e.g., ≥ 0.99]

Visualization

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1624508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution Preparation

Spectrophotometric Measurement

Data Analysis

Prepare 100 mg/L
Stock Solution

Prepare Standard Solutions
(1.0 - 10.0 mg/L)

Measure Absorbance
of Standards

Prepare/Dilute
Unknown Sample

Measure Absorbance
of Unknown

Determine λmax
(e.g., 592 nm)

Generate Calibration Curve
(Absorbance vs. Concentration)

Determine Concentration
of Unknown Sample

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Spectrophotometric Determination of
C.I. Acid Violet 48 Concentration]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1624508#spectrophotometric-determination-of-c-i-
acid-violet-48-concentration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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